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Compound of Interest |

Compound Name: Sodium 3-methoxybenzoate
CAS No.: 17264-90-3
Cat. No.: B103581
- 7

Critical Disambiguation: Isomer Specificity

I. IMPORTANT: Before proceeding, verify the regioisomer required for your application.

e Sodium m-Anisate (Meta): Sodium 3-methoxybenzoate. Primarily used as a chemical
intermediate in organic synthesis (e.g., pharmaceutical precursors) and research
applications.[1]

e Sodium p-Anisate (Para): Sodium 4-methoxybenzoate (CAS 536-45-8).[2] The industry-
standard antimicrobial preservative used in cosmetics and topical pharmaceutical
formulations.

This protocol specifically covers the meta-isomer. If you are formulating a preservative system,
confirm if the para-isomer is the intended compound, as their biological efficacies differ.

Physicochemical Profile

Sodium m-anisate is the sodium salt of m-anisic acid. In aqueous solution, it exists in
equilibrium with its conjugate acid, a relationship governed strictly by pH.
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Property Data Notes
IUPAC Name Sodium 3-methoxybenzoate
Molecular Formula CsH7NaOs
Molecular Weight 174.13 g/mol
White to off-white crystalline Hygroscopic nature varies by
Appearance .
powder hydration state.[2]
- Highly soluble in water (>100 Soluble in methanol; sparingly
Solubility )
mg/mL) soluble in non-polar solvents.

Crucial: Below pH 4.0, the salt
pKa (Acid) 4.09 (approx) converts to insoluble m-anisic

acid.

Alkaline due to hydrolysis of
pH (10% aq) 75-9.0 0
the weak acid anion.

Storage Protocols

Proper storage is essential to prevent hydrolysis, caking, and degradation. Sodium m-anisate is
stable but sensitive to moisture.

Environmental Conditions[4]

o Temperature: Store at Ambient Temperature (15°C — 25°C). Avoid freezing, which can cause
crystallization issues in liquid stocks, and avoid heat >40°C which may accelerate oxidative
degradation.

o Humidity:Strictly Controlled (<60% RH). The salt is hygroscopic. Exposure to high humidity
causes deliquescence (absorbing moisture until it dissolves), leading to microbial risk and
dosing errors.

» Light: Protect from direct sunlight. Store in opaque or amber vessels to prevent photo-
oxidation of the methoxy group.

Container Specifications
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e Primary: High-Density Polyethylene (HDPE) or Borosilicate Glass (Type I).

e Seal: Induction sealed cap with a desiccant pack (Silica gel) included inside the secondary
containment.

e Headspace: Minimize headspace to reduce oxygen exposure. Nitrogen overlay is
recommended for long-term storage of bulk powder.

Shelf-Life & Retest

 Validation: If the container is opened, re-validate moisture content (LOD) and pH of a 5%
solution before use in critical assays.

Handling and Safety Procedures

Hazard Classification: Irritant (Skin/Eye/Respiratory). Although less toxic than many reagents,
inhalation of dust can cause respiratory irritation.

Personal Protective Equipment (PPE)

o Respiratory: N95 or P2 dust mask required during weighing of powder to prevent inhalation.
o Eyes: Safety goggles (EN 166) with side shields.

o Skin: Nitrile gloves (0.11 mm thickness minimum).

Spill Management

o Dry Spill: Do not sweep dry dust (risk of aerosolization). Use a HEPA vacuum or wet-wipe
method.

o Wet Spill: Absorb with inert material (vermiculite).[3] Wash area with water; the compound is
biodegradable.

Preparation Protocol: Aqueous Stock Solution

This protocol describes the preparation of a 10% (w/v) Stock Solution, the standard
concentration for intermediate handling.
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Reagents & Equipment

e Sodium m-anisate powder (Assay >98%)[2]

Water for Injection (WFI) or Ultrapure Water (Type I)

Magnetic Stirrer & Stir Bar[4]

pH Meter (Calibrated at pH 4.0 and 7.0)

0.1 N NaOH and 0.1 N HCI (for adjustment)

Step-by-Step Methodology

» Calculation: Determine the mass required. For 100 mL of 10% solution, weigh 10.0 g of
Sodium m-anisate.

¢ Solubilization:

o

Add 80 mL of Ultrapure water to a beaker.

o

Begin stirring at medium speed (create a vortex without splashing).

[¢]

Slowly add the powder into the vortex. Avoid dumping to prevent clumping.

o

Stir for 10—15 minutes until the solution is perfectly clear.

e pH Check (Critical Step):

o

Measure the pH.[5][6] It should naturally be between 7.5 and 9.0.

[¢]

If pH < 7.0:[7] Indicates potential contamination or degradation.[5][8] Discard.

[¢]

If used as a buffer/intermediate: Adjust pH only after full solubilization.

o

WARNING: Do not lower pH below 4.5 during preparation. Doing so will precipitate m-
anisic acid (white cloudiness), rendering the solution non-homogeneous.

e Final Volume: Transfer to a volumetric flask and bring to volume (100 mL) with water.
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« Filtration: Filter through a 0.22 um PES membrane if sterility is required.

Visualizations
Figure 1: Solubility & pH Equilibrium Mechanism

This diagram illustrates the critical relationship between pH and the solubility of the compound.
Drug developers must maintain the pH > 4.5 to keep the salt in solution.

Aqueous Equilibrium

]
Sodium m-Anisate Add Water Dissociation H>5.0 m-Anisate Anion < Add NaOH (pH > 5.0) m-Anisic Acid
(Soluble Salt) (in Water) | (Active/Soluble) Add H+ (pH < 4.0 (Insoluble Precipitate)
]

Click to download full resolution via product page

Caption: Equilibrium dynamics of Sodium m-anisate. Lowering pH below the pKa (~4.09) shifts
equilibrium to the insoluble acid form, causing precipitation.

Figure 2: Handling Decision Tree

A logical workflow for verifying material quality before use in experiments.
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Caption: Quality Assurance workflow for incoming Sodium m-anisate raw material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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